Cas no 2098033-24-8 (2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride)

• Product Name: 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride
• CAS No: 2098033-24-8
• MF: C₇H₁₃ClN₂
• MW: 160.644520521164
• CID: 4638380
• PubChem ID: 121206994
• Update Time: 2025-06-11

2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-2-[(1r,3s)-3-aminocyclopentyl]acetonitrile hydrochloride
• 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride

• Inchi： 1S/C7H12N2.ClH/c8-4-3-6-1-2-7(9)5-6;/h6-7H,1-3,5,9H2;1H/t6-,7-;/m0./s1
• InChI Key： VUSFXQAGYDHBGU-LEUCUCNGSA-N
• SMILES： C([C@@H]1CC[C@H](N)C1)C#N.Cl

Additional information on 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride

2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride: A Promising Compound in Medicinal Chemistry

2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride (CAS No. 2098033-24-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cis-aminocyclopentyl derivatives, which have shown promise in various biological and pharmacological studies.

The chemical structure of 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride consists of a cyclopentane ring with an amino group in the cis-configuration, attached to an acetonitrile moiety. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications.

Recent research has highlighted the potential of 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases. The compound's ability to selectively inhibit these enzymes suggests its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride has also shown promise in modulating ion channels and receptors. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound can effectively modulate calcium channels, which are crucial for various physiological processes including muscle contraction and neurotransmitter release. This finding opens up new avenues for its use in treating cardiovascular disorders and neuromuscular conditions.

The pharmacokinetic properties of 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into therapeutic drugs.

Safety and toxicity assessments are critical aspects of drug development, and several studies have been conducted to evaluate the safety profile of 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride. In vitro and in vivo toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for use in clinical trials.

The potential applications of 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride extend beyond neurodegenerative diseases and cardiovascular disorders. Recent research has explored its anti-inflammatory properties, suggesting its utility in treating inflammatory conditions such as arthritis and inflammatory bowel disease. A study published in the Inflammation Research Journal reported that this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and mediators.

The synthetic route for producing 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride is well-established and scalable, making it feasible for large-scale production. The synthesis involves a series of reactions including ring closure metathesis (RCM), reductive amination, and salt formation. The efficiency and reproducibility of this synthetic pathway ensure consistent quality and purity of the final product.

In conclusion, 2-(cis-3-aminocyclopentyl)acetonitrile hydrochloride (CAS No. 2098033-24-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds significant promise for addressing unmet medical needs in various disease areas.